2-Ethyl-1-[4-(4-methoxyphenyl)piperazin-1-yl]butan-1-one

• IUPAC Name: 2-ethyl-1-[4-(4-methoxyphenyl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C17H26N2O2/c1-4-14(5-2)17(20)19-12-10-18(11-13-19)15-6-8-16(21-3)9-7-15/h6-9,14H,4-5,10-13H2,1-3H3
• InChI Key: QIDLUIKSOKFWQA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N1CCN(CC1)C2=CC=C(C=C2)OC
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

2-Ethyl-1-[4-(4-methoxyphenyl)piperazin-1-yl]butan-1-one is a synthetic compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological activities and are often used in medicinal chemistry for the development of therapeutic agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-1-[4-(4-methoxyphenyl)piperazin-1-yl]butan-1-one typically involves the reaction of 4-(4-methoxyphenyl)piperazine with an appropriate alkylating agent. One common method involves the use of 2-ethylbutanoyl chloride as the alkylating agent. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-1-[4-(4-methoxyphenyl)piperazin-1-yl]butan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the ketone group to an alcohol.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions with various electrophiles, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted piperazine derivatives.

Scientific Research Applications

2-Ethyl-1-[4-(4-methoxyphenyl)piperazin-1-yl]butan-1-one has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including its interaction with various receptors.

Medicine: Investigated for its potential therapeutic properties, such as its role as an alpha1-adrenergic receptor antagonist.

Industry: Utilized in the development of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 2-Ethyl-1-[4-(4-methoxyphenyl)piperazin-1-yl]butan-1-one involves its interaction with specific molecular targets, such as alpha1-adrenergic receptors. By binding to these receptors, the compound can modulate various physiological processes, including smooth muscle contraction and neurotransmitter release. The exact pathways and molecular interactions are still under investigation, but the compound’s ability to act as a receptor antagonist is a key aspect of its mechanism .

Comparison with Similar Compounds

Similar Compounds

Trazodone: An antidepressant that also acts as an alpha1-adrenergic receptor antagonist.

Naftopidil: Used to treat benign prostatic hyperplasia by blocking alpha1-adrenergic receptors.

Urapidil: An antihypertensive agent that targets alpha1-adrenergic receptors

Uniqueness

2-Ethyl-1-[4-(4-methoxyphenyl)piperazin-1-yl]butan-1-one is unique due to its specific structural features, such as the presence of the 4-methoxyphenyl group and the 2-ethylbutan-1-one moiety. These structural elements contribute to its distinct pharmacological profile and potential therapeutic applications .